Cas no 287917-57-1 (1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)-)
287917-57-1 structure
Product Name:1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)-
CAS No:287917-57-1
MF:C9H5Cl3N2O
MW:263.507798910141
CID:248789
PubChem ID:598850
Update Time:2025-04-19
1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)-
- 3-(CHLOROMETHYL)-5-(3,4-DICHLOROPHENYL)-1,2,4-OXADIAZOLE
- AC1LCC3I
- AG-E-92930
- CTK4G2086
- MolPort-003-698-832
- SBB102697
- GJYOCYRIQUMWSG-UHFFFAOYSA-N
- 287917-57-1
- 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(3,4-dichlorophenyl)-
- SCHEMBL12531864
- FT-0613731
- DTXSID40344692
-
- Inchi: 1S/C9H5Cl3N2O/c10-4-8-13-9(15-14-8)5-1-2-6(11)7(12)3-5/h1-3H,4H2
- InChI Key: GJYOCYRIQUMWSG-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=NC(CCl)=NO1)Cl
Computed Properties
- Exact Mass: 261.94700
- Monoisotopic Mass: 261.946746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.5
- Boiling Point: 382.6°Cat760mmHg
- Flash Point: 185.2°C
- Refractive Index: 1.585
- PSA: 38.92000
- LogP: 3.78220
1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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